Cas no 13808-66-7 (4-bromo-5-methyl-3-phenyl-1H-pyrazole)

• Product Name: 4-bromo-5-methyl-3-phenyl-1H-pyrazole
• CAS No: 13808-66-7
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• CID: 2130316
• PubChem ID: 329764592
• Update Time: 2025-04-21

4-bromo-5-methyl-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-methyl-3-phenyl-1H-pyrazole
• 4-BROMO-3-METHYL-5-PHENYL-1H-PYRAZOLE
• 4-Bromo-3-methyl-5-phenylpyrazole
• 13808-66-7
• VS-09233
• 4-Bromo-3-methyl-5-phenyl-1H-pyrazole, 97%
• CS-0337496
• DTXSID00353523
• SCHEMBL16225421
• OMGCVNHAFYEVRU-UHFFFAOYSA-N
• AKOS022348781
• CBDivE_008212
• DTXCID10304586
• BBL029429
• AKOS015955500
• SCHEMBL2374553
• pyrazole, 4-bromo-3(5)-methyl-5(3)-phenyl-
• STL231815
• DB-367558
• Cambridge id 5102471
• MFCD01605715
• 662-767-3

• MDL： MFCD01605715
• Inchi： 1S/C10H9BrN2/c1-7-9(11)10(13-12-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,12,13)
• InChI Key： OMGCVNHAFYEVRU-UHFFFAOYSA-N
• SMILES： BrC1=C(C)NN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 235.99491g/mol
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Melting Point: 87-92 °C

4-bromo-5-methyl-3-phenyl-1H-pyrazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：